N-benzyl-N-(4-ethoxybenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide

• IUPAC Name: N-benzyl-N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C24H21FN2O4S2/c1-2-31-20-9-6-10-21-23(20)26-24(32-21)27(15-17-7-4-3-5-8-17)22(28)16-33(29,30)19-13-11-18(25)12-14-19/h3-14H,2,15-16H2,1H3
• InChI Key: FKCZWIKFCDGJSG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=C3)C(=O)CS(=O)(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H21FN2O4S2
• Molecular Weight: 484.6 g/mol

Description

N-benzyl-N-(4-ethoxybenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimalarial and Antiviral Applications

A study investigated the reactivity of N-(phenylsulfonyl)acetamide derivatives, including structures similar to N-benzyl-N-(4-ethoxybenzo[d]thiazol-2-yl)-2-((4-fluorophenyl)sulfonyl)acetamide, for their antimalarial activities. The derivatives were examined for in vitro antimalarial activity and characterized by their ADMET properties. The synthesized sulfonamides demonstrated excellent antimalarial activity and selectivity, attributed to the presence of quinoxaline and other heterocyclic moieties attached to the sulfonamide ring system. Additionally, these compounds were theoretically studied for their potential as COVID-19 drugs through computational calculations and molecular docking studies (Fahim & Ismael, 2021).

Antitumor Activity

Another study focused on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, bearing different heterocyclic ring systems, including benzothiazole structures similar to the compound . These compounds were synthesized and screened for their potential antitumor activity in vitro against a wide range of human tumor cell lines. The study found that some derivatives exhibited considerable anticancer activity against certain cancer cell lines, highlighting the therapeutic potential of benzothiazole-based sulfonamides in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Metabolic Stability and PI3K/mTOR Inhibition

Research into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has identified compounds with benzothiazole rings as potent inhibitors. These compounds, including N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide, demonstrated efficacy in vitro and in vivo. Efforts to improve metabolic stability led to the examination of various heterocyclic analogs as alternatives to the benzothiazole ring, aiming to reduce metabolic deacetylation and enhance therapeutic profiles (Stec et al., 2011).